Cas no 69232-06-0 ((1e)-1-[amino-(4-methylanilino)methylidene]-2-octylguanidine)

(1e)-1-[amino-(4-methylanilino)methylidene]-2-octylguanidine structure
69232-06-0 structure
Product name:(1e)-1-[amino-(4-methylanilino)methylidene]-2-octylguanidine
CAS No:69232-06-0
MF:C17H29N5
MW:303.44566321373
CID:973305
PubChem ID:54607672

(1e)-1-[amino-(4-methylanilino)methylidene]-2-octylguanidine Chemical and Physical Properties

Names and Identifiers

    • (1e)-1-[amino-(4-methylanilino)methylidene]-2-octylguanidine
    • N(1)-p-Tolyl-N(5)-n-octylbiguanid
    • NSC333315
    • CHEMBL3229000
    • DTXSID40714578
    • 69232-06-0
    • SCHEMBL1741676
    • NSC-333315
    • N-[(E)-Amino(4-methylanilino)methylidene]-N''-octylguanidine
    • Inchi: InChI=1S/C17H29N5/c1-3-4-5-6-7-8-13-20-16(18)22-17(19)21-15-11-9-14(2)10-12-15/h9-12H,3-8,13H2,1-2H3,(H5,18,19,20,21,22)
    • InChI Key: MJYDCMGNSUAHLO-UHFFFAOYSA-N
    • SMILES: CCCCCCCCN=C(N)N=C(N)NC1=CC=C(C=C1)C

Computed Properties

  • Exact Mass: 303.24257
  • Monoisotopic Mass: 303.24229595g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 10
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.8Ų
  • XLogP3: 3.9

Experimental Properties

  • PSA: 88.79
  • LogP: 4.87040

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